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Compound of Interest

Compound Name: N-Propylpentanamine

Cat. No.: B7808577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
propylpentanamine (CAS No. 20193-22-0). The information is intended to support

researchers, scientists, and professionals in the pharmaceutical and chemical industries in the

safe management of this compound. This document synthesizes available data on its

properties, hazards, and handling procedures, emphasizing the importance of adherence to

safety protocols in a laboratory and drug development setting.

Chemical and Physical Properties
N-propylpentanamine is a secondary amine with a straight-chain alkyl structure.[1] It is a

colorless to pale yellow liquid at room temperature and is characterized by a distinct amine

odor.[1] Its basic properties are attributed to the amine functional group, which also allows for

hydrogen bonding, influencing its solubility in polar solvents.[1]

Table 1: Physical and Chemical Properties of N-propylpentanamine
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Property Value Reference

CAS Number 20193-22-0 [1][2]

Molecular Formula C₈H₁₉N [1][2]

Molecular Weight 129.24 g/mol [1]

Boiling Point 155 °C [2]

Appearance Colorless to pale yellow liquid [1]

Odor Distinct amine odor [1]

Hazard Identification and GHS Classification
While a specific, official GHS classification for N-propylpentanamine is not readily available in

the public domain, it is known to be flammable and can cause irritation to the skin, eyes, and

respiratory tract.[1] Aliphatic amines, as a class, are known to be corrosive and can cause

severe skin burns and eye damage.[3] They are also often flammable liquids.[3]

Table 2: Anticipated GHS Hazard Classification for N-propylpentanamine (based on similar

aliphatic amines)
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Note: This classification is inferred from the general hazards of aliphatic amines and should be

used for guidance only. A definitive classification should be obtained from a supplier-specific

Safety Data Sheet (SDS).

Safety and Handling Precautions
Safe handling of N-propylpentanamine requires strict adherence to laboratory safety protocols

for flammable and corrosive liquids.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling N-
propylpentanamine to ensure the appropriate level of personal protection.

Table 3: Recommended Personal Protective Equipment for Handling N-propylpentanamine
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PPE Type Specifications Rationale

Eye Protection
Chemical splash goggles and

a face shield.

To protect against splashes

that can cause severe eye

damage.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene for

minor splashes; thicker, long-

cuffed gloves for larger

quantities).

To prevent skin contact, which

can cause burns and irritation.

[4]

Body Protection
Flame-retardant lab coat or

coveralls.

To protect against splashes

and in case of fire.[4]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

respirator may be necessary

for situations with potential for

high vapor concentrations.

To prevent inhalation of

irritating and potentially toxic

vapors.[5]

Footwear
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.

Engineering Controls
Engineering controls are the most effective way to minimize exposure to hazardous chemicals.

Ventilation: Always handle N-propylpentanamine in a well-ventilated area. For procedures

that may generate vapors, a chemical fume hood is mandatory.[4]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[6]

Storage
Proper storage is crucial to prevent accidents and maintain the chemical's integrity.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1]
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Keep containers tightly closed to prevent the escape of vapors.

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

anhydrides.[6]

Corrosive materials should be stored in a designated corrosives cabinet.[4]

Experimental Protocols
The following are generalized experimental protocols for the safe handling of liquid amines like

N-propylpentanamine. These should be adapted to specific experimental needs and

supplemented with a thorough risk assessment.

General Handling Protocol
Preparation: Before starting any work, review the Safety Data Sheet (SDS) for N-
propylpentanamine. Ensure all necessary PPE is available and in good condition.

Work Area: Designate a specific area for handling, preferably within a chemical fume hood.

Dispensing: When transferring the liquid, use a funnel or other appropriate dispensing aid to

minimize splashing. Ground containers to prevent static discharge when transferring large

quantities.

Heating: If heating is required, use a water bath, heating mantle, or other controlled heating

source. Avoid open flames.

Waste Disposal: Dispose of N-propylpentanamine waste according to institutional and local

regulations for hazardous chemical waste. Do not pour down the drain.

Decontamination: Clean any spills immediately with an appropriate absorbent material.

Decontaminate the work area thoroughly after use.

First Aid Measures
Table 4: First Aid Procedures for N-propylpentanamine Exposure
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Visualized Safety Workflows
The following diagrams illustrate key safety workflows for handling N-propylpentanamine.

Physical Hazards Health Hazards

Flammable Liquid Skin Corrosion/Eye Damage Acute Toxicity Respiratory Irritation

N-propylpentanamine

Click to download full resolution via product page

Caption: GHS Hazard Classification for N-propylpentanamine.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet

Select Appropriate PPE

Work in Fume Hood

Dispense Carefully

Avoid Ignition Sources

Dispose of Waste Properly
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Click to download full resolution via product page

Caption: Safe Handling Workflow for N-propylpentanamine.
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Conclusion
N-propylpentanamine is a valuable chemical intermediate; however, its potential hazards

necessitate careful and informed handling. This guide provides a framework for its safe use in a

research and development environment. It is imperative that all personnel are thoroughly

trained on these procedures and have access to all necessary safety equipment. Always

consult the most up-to-date Safety Data Sheet from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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